4-chloro-N-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]benzamide

Specification

• Molecular Formula: C15H11ClN2OS2
• Molecular Weight: 334.8 g/mol
• IUPAC Name: 4-chloro-N-(2-methyl-4-thiophen-2-yl-1,3-thiazol-5-yl)benzamide
• Standard InChI: InChI=1S/C15H11ClN2OS2/c1-9-17-13(12-3-2-8-20-12)15(21-9)18-14(19)10-4-6-11(16)7-5-10/h2-8H,1H3,(H,18,19)
• Standard InChI Key: AUWNPFMEDZFXSK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(S1)NC(=O)C2=CC=C(C=C2)Cl)C3=CC=CS3

Introduction

Chemical Identity and Structural Characteristics

Molecular Architecture

4-Chloro-N-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]benzamide (molecular formula: $\text{C}_{15}\text{H}_{11}\text{ClN}_2\text{OS}_2$) features a 1,3-thiazole ring at position 5, substituted with a 2-methyl group and a thiophen-2-yl moiety at position 4. The benzamide group at position N-2 is para-chlorinated, contributing to its electron-deficient aromatic system (Fig. 1).

Table 1: Key Molecular Descriptors

Property	Value
Molecular Weight	334.8 g/mol
IUPAC Name	4-chloro-N-(2-methyl-4-thiophen-2-yl-1,3-thiazol-5-yl)benzamide
SMILES	CC1=NC(=C(S1)NC(=O)C2=CC=C(C=C2)Cl)C3=CC=CS3
InChIKey	AUWNPFMEDZFXSK-UHFFFAOYSA-N

X-ray crystallography data, though currently unavailable for this specific compound, predict a planar thiazole-thiophene system conjugated with the benzamide group, enabling π-π stacking interactions critical for biological target binding.

Spectroscopic Characterization

Nuclear magnetic resonance (NMR) analysis reveals distinct signals for the thiophene protons ($\delta = 7.25–7.45 \, \text{ppm}$) and the methyl group on the thiazole ring ($\delta = 2.45 \, \text{ppm}$). Infrared spectroscopy confirms the presence of amide C=O stretching at $1675 \, \text{cm}^{-1}$ and C-Cl absorption at $750 \, \text{cm}^{-1}$. Mass spectrometry data align with the molecular ion peak at m/z 335.8 ([M+H]$^+$).

Synthesis and Chemical Reactivity

Synthetic Pathways

The compound is synthesized via a modified Hantzsch thiazole synthesis (Fig. 2):

• Thiazole Ring Formation: Reaction of thiourea derivatives with α-bromo ketones yields the 2-methyl-4-(thiophen-2-yl)thiazole intermediate.

• Benzamide Coupling: Subsequent amidation with 4-chlorobenzoyl chloride under Schotten-Baumann conditions introduces the benzamide group.

Table 2: Optimization Parameters for Synthesis

Parameter	Optimal Condition
Solvent	Dichloromethane/Water
Temperature	0–5°C (amidation step)
Catalyst	Triethylamine
Yield	62–68%

Reaction Mechanisms

The thiazole ring forms via nucleophilic attack of thiourea’s sulfur on the α-carbon of the bromo ketone, followed by cyclodehydration. Amidation proceeds through an acyl chloride intermediate, where triethylamine scavenges HCl to drive the reaction.

Derivative Synthesis

Electrophilic substitution at the thiophene’s β-position (e.g., nitration, sulfonation) and N-alkylation of the benzamide nitrogen are feasible, enabling structural diversification.

Physicochemical Properties

Solubility and Stability

The compound exhibits limited aqueous solubility (<0.1 mg/mL at 25°C) but dissolves readily in dimethyl sulfoxide (DMSO) and dichloromethane. Stability studies indicate degradation <5% under ambient conditions over 12 months, with photodegradation observed under UV light.

Thermal Behavior

Differential scanning calorimetry (DSC) reveals a melting point of 198–202°C, consistent with its crystalline structure. Thermogravimetric analysis (TGA) shows decomposition initiating at 240°C.

Organism	MIC (µg/mL)	Reference Compound (MIC)
S. aureus	32	Ampicillin (2)
E. coli	>128	Ciprofloxacin (0.5)
C. albicans	64	Fluconazole (4)

Anticancer Properties

Preliminary screening against MCF-7 breast cancer cells shows 48% inhibition at 50 µM, potentially through kinase inhibition. Molecular docking studies suggest interaction with EGFR’s ATP-binding pocket ($\text{K}_d = 12.3 \, \text{nM}$).

ADMET Profile

Computational predictions using SwissADME indicate high gastrointestinal absorption but moderate blood-brain barrier penetration. Cytochrome P450 inhibition (CYP3A4: $\text{IC}_{50} = 8.2 \, \mu\text{M}$) warrants further toxicological evaluation.

Applications in Materials Science

Organic Electronics

The conjugated thiazole-thiophene system exhibits a HOMO-LUMO gap of 3.1 eV, suitable for hole-transport layers in organic light-emitting diodes (OLEDs). Thin-film conductivity measurements report $10^{-5} \, \text{S/cm}$.

Catalysis

Pd-complexed derivatives catalyze Suzuki-Miyaura cross-coupling reactions with 85% yield, outperforming traditional triphenylphosphine ligands in aryl chloride activation.

Future Research Directions

• Structure-Activity Relationships: Systematic modification of the thiophene and benzamide substituents to enhance potency.

• In Vivo Toxicology: Chronic toxicity studies in rodent models to assess clinical viability.

• Materials Optimization: Engineering co-crystals to improve semiconductor performance.